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Compound of Interest

Compound Name: 2,6-Dimethoxyphenylboronic acid

Cat. No.: B188248 Get Quote

An In-depth Technical Guide on 2,6-Dimethoxyphenylboronic Acid

This guide provides essential technical data for researchers, scientists, and professionals in

drug development on 2,6-Dimethoxyphenylboronic acid.

Core Chemical Properties
2,6-Dimethoxyphenylboronic acid is an organic compound frequently utilized in organic

synthesis, particularly in Suzuki coupling reactions to form biaryl compounds. Its chemical

properties are summarized below.

Property Value

Molecular Formula C8H11BO4[1][2]

Linear Formula (CH3O)2C6H3B(OH)2[3]

Molecular Weight 181.98 g/mol [3][4]

CAS Number 23112-96-1[1][2][3]

Experimental Protocols
Detailed experimental protocols for reactions involving 2,6-Dimethoxyphenylboronic acid,

such as Suzuki-Miyaura cross-coupling, can vary significantly based on the specific substrates
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and desired products. A general procedure is outlined below, which should be optimized for

specific applications.

General Protocol for Suzuki-Miyaura Coupling:

Reactant Preparation: In a reaction vessel, dissolve 2,6-Dimethoxyphenylboronic acid (1.2

equivalents) and the aryl halide (1.0 equivalent) in a suitable solvent system, such as a

mixture of toluene and water.

Catalyst and Base Addition: Add a palladium catalyst, for example, Pd(PPh3)4 (0.02-0.05

equivalents), and a base, such as sodium carbonate (2.0 equivalents), to the mixture.

Reaction Conditions: Heat the mixture to a temperature of 80-100 °C under an inert

atmosphere (e.g., nitrogen or argon) and stir vigorously for the required reaction time,

typically ranging from 2 to 24 hours.

Work-up and Purification: After cooling to room temperature, the reaction mixture is typically

diluted with an organic solvent and washed with water or brine. The organic layer is then

dried, concentrated, and the crude product is purified using techniques like column

chromatography or recrystallization to yield the desired biaryl compound.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to 2,6-
Dimethoxyphenylboronic acid.
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Generalized Suzuki Coupling Workflow

Reactant Preparation
(Boronic Acid + Aryl Halide)

Addition of Catalyst and Base
(e.g., Pd(PPh3)4, Na2CO3)

Reaction Under Inert Atmosphere
(Heating and Stirring)

Work-up and Purification
(Extraction, Chromatography)

Final Product
(Biaryl Compound)
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Generalized Suzuki Coupling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dimethoxyphenylboronic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188248#2-6-dimethoxyphenylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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